Cas no 1580-53-6 (Benzoic acid, 2-benzoyl-3-fluoro-)

• Product Name: Benzoic acid, 2-benzoyl-3-fluoro-
• CAS No: 1580-53-6
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• CID: 1336189
• PubChem ID: 69335191
• Update Time: 2025-04-20

Benzoic acid, 2-benzoyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-3-fluoro-
• 1580-53-6
• benzoic acid,2-benzoyl-3-fluoro-
• SCHEMBL5158216

• Inchi： 1S/C14H9FO3/c15-11-8-4-7-10(14(17)18)12(11)13(16)9-5-2-1-3-6-9/h1-8H,(H,17,18)
• InChI Key： CPILDFMLLCHUSE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.05357
• Monoisotopic Mass: 244.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones